Cas no 2177258-32-9 (3-Fluoroquinoline-6-carbonitrile)

• Product Name: 3-Fluoroquinoline-6-carbonitrile
• CAS No: 2177258-32-9
• MF: C₁₀H₅FN₂
• MW: 172.15850520134
• CID: 5085284
• PubChem ID: 134129759
• Update Time: 2025-10-23

3-Fluoroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-fluoroquinoline-6-carbonitrile
• K10167
• AKOS037644286
• 2177258-32-9
• AS-49748
• 3-Fluoroquinoline-6-carbonitrile

• Inchi： 1S/C10H5FN2/c11-9-4-8-3-7(5-12)1-2-10(8)13-6-9/h1-4,6H
• InChI Key： RBVSORAPHLTZKV-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C=CC(C#N)=CC2=C1

Computed Properties

• Exact Mass: 172.04367633g/mol
• Monoisotopic Mass: 172.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 3-Fluoroquinoline-6-carbonitrile

Recent Advances in the Study of 3-Fluoroquinoline-6-carbonitrile (CAS: 2177258-32-9) in Chemical Biology and Pharmaceutical Research

3-Fluoroquinoline-6-carbonitrile (CAS: 2177258-32-9) is a fluorinated quinoline derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorine substitution and nitrile functional group, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical probing. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanisms of action and therapeutic possibilities.

The synthesis of 3-Fluoroquinoline-6-carbonitrile has been optimized through several innovative approaches, including transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis. These methods have improved the yield and purity of the compound, making it more accessible for further research. Structural analysis via X-ray crystallography and NMR spectroscopy has revealed key insights into its molecular conformation and electronic properties, which are critical for understanding its interactions with biological targets.

In the realm of medicinal chemistry, 3-Fluoroquinoline-6-carbonitrile has been explored as a scaffold for developing novel inhibitors targeting enzymes such as kinases and proteases. Preliminary studies indicate that its fluorinated quinoline core enhances binding affinity and selectivity, while the nitrile group serves as a versatile handle for further derivatization. Recent in vitro assays have shown potent inhibitory activity against specific cancer-related kinases, suggesting its potential as a lead compound for anticancer drug development.

Beyond its role in drug discovery, 3-Fluoroquinoline-6-carbonitrile has also been investigated as a fluorescent probe for bioimaging applications. Its inherent fluorescence properties, combined with its ability to penetrate cellular membranes, make it a valuable tool for visualizing biological processes in real-time. Researchers have successfully utilized this compound to track enzyme activity and monitor intracellular signaling pathways, providing new avenues for studying disease mechanisms.

Despite these advancements, challenges remain in the clinical translation of 3-Fluoroquinoline-6-carbonitrile-based therapeutics. Issues such as metabolic stability, toxicity, and pharmacokinetics need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's versatility and potential to contribute to breakthroughs in chemical biology and pharmaceutical sciences.

In conclusion, 3-Fluoroquinoline-6-carbonitrile (CAS: 2177258-32-9) represents a promising candidate for multiple applications in biomedical research. Its unique chemical properties, coupled with its demonstrated biological activities, position it as a valuable asset in the ongoing quest for innovative therapeutic and diagnostic tools. Future studies should focus on optimizing its pharmacological profile and expanding its utility in targeted therapies and imaging technologies.